2-{[4-ethyl-5-(3-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[4-ethyl-5-(3-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14FN5OS2/c1-2-21-13(10-4-3-5-11(16)8-10)19-20-15(21)24-9-12(22)18-14-17-6-7-23-14/h3-8H,2,9H2,1H3,(H,17,18,22)
• InChI Key: GQAXEDQACHOYAG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NC=CS2)C3=CC(=CC=C3)F
• Molecular Formula: C15H14FN5OS2
• Molecular Weight: 363.4 g/mol

Description

This compound is part of a broader class of chemicals known for their potential applications in various fields of chemistry and medicine. Although the specific uses and studies directly related to this compound are limited, related research provides insights into the synthesis, structure, and properties of similar compounds. These studies contribute to understanding the compound's chemical behavior and potential applications.

Synthesis Analysis

The synthesis of compounds similar to 2-{[4-ethyl-5-(3-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide often involves multi-step reactions starting from basic aromatic compounds or acids. The process includes the formation of triazole rings, thiazole derivatives, and the introduction of specific functional groups through reactions such as cyclization, condensation, and substitution (Gündoğdu et al., 2017).

Molecular Structure Analysis

Molecular structure determination is crucial for understanding the compound's properties and interactions. Techniques such as X-ray diffraction (XRD) and nuclear magnetic resonance (NMR) spectroscopy are commonly used. These methods reveal the arrangement of atoms within the molecule and the geometry of the molecular framework, providing insights into the compound's reactivity and physical properties (Kariuki et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving this compound likely include its participation as a reactant in forming new derivatives through nucleophilic substitution, addition reactions, or as a ligand in coordination compounds. Its thiazole and triazole groups suggest a potential for engaging in hydrogen bonding and metal ion coordination, which could be exploited in catalysis, pharmaceuticals, and materials science (Dong & Wang, 2005).

Physical Properties Analysis

The physical properties of such compounds, including melting point, solubility, and crystal structure, are influenced by their molecular structure. The presence of halogens (e.g., fluorine) and the arrangement of the triazole and thiazole rings affect the compound's polarity, solubility in various solvents, and crystalline form. These properties are essential for determining the compound's suitability for specific applications and for its formulation in pharmaceuticals (Jing, 2008).

Chemical Properties Analysis

Chemically, the compound's reactivity is characterized by the functional groups it contains. The triazole and thiazole rings, along with the ethyl and fluorophenyl substituents, contribute to its potential activity as a ligand, its acidity or basicity, and its reactivity towards electrophiles and nucleophiles. Such characteristics are pivotal in designing synthesis pathways for new derivatives with desired biological or chemical properties (Tozkoparan et al., 2000).